Cas no 30683-42-2 (1H-Indole, 3-bromo-4,5,6,7-tetrafluoro-)

• Product Name: 1H-Indole, 3-bromo-4,5,6,7-tetrafluoro-
• CAS No: 30683-42-2
• MF: C₈H₂BrF₄N
• MW: 268.005795001984
• CID: 5262318
• Update Time: 2025-05-20

1H-Indole, 3-bromo-4,5,6,7-tetrafluoro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3-bromo-4,5,6,7-tetrafluoro-

• Inchi： 1S/C8H2BrF4N/c9-2-1-14-8-3(2)4(10)5(11)6(12)7(8)13/h1,14H
• InChI Key： SQWUYBNSGPGJRL-UHFFFAOYSA-N
• SMILES： N1C2=C(C(F)=C(F)C(F)=C2F)C(Br)=C1

Additional information on 1H-Indole, 3-bromo-4,5,6,7-tetrafluoro-

1H-Indole, 3-bromo-4,5,6,7-tetrafluoro- (CAS No. 30683-42-2): A Versatile Intermediate in Modern Pharmaceutical Synthesis

The compound 1H-Indole, 3-bromo-4,5,6,7-tetrafluoro- (CAS No. 30683-42-2) represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic aromatic molecule, characterized by its brominated and tetrafluorinated substituents, has garnered considerable attention due to its versatile applications in drug discovery and molecular synthesis. The unique structural features of this compound make it a valuable building block for the development of novel therapeutic agents targeting various biological pathways.

In recent years, the demand for fluorinated compounds in pharmaceuticals has surged due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The presence of multiple fluorine atoms in 1H-Indole, 3-bromo-4,5,6,7-tetrafluoro- (CAS No. 30683-42-2) contributes to these desirable properties, making it an attractive candidate for medicinal chemists. The bromine substituent at the 3-position further extends its utility as a reactive handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

The synthesis of 1H-Indole, 3-bromo-4,5,6,7-tetrafluoro- (CAS No. 30683-42-2) involves a multi-step process that typically begins with the fluorination of an indole precursor followed by bromination at the desired position. Advanced fluorination techniques, including electrochemical and photochemical methods, have been employed to achieve high regioselectivity and yield. These methods align with the growing emphasis on sustainable and green chemistry practices in pharmaceutical manufacturing.

One of the most compelling applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders. The fluorinated indole scaffold has been shown to enhance binding interactions with kinase active sites due to the strong electron-withdrawing effects of fluorine atoms. This has led to the discovery of several potent kinase inhibitors that are currently undergoing preclinical evaluation.

Recent studies have also highlighted the utility of 1H-Indole, 3-bromo-4,5,6,7-tetrafluoro- (CAS No. 30683-42-2) in the design of antiviral agents. The structural motif is found to mimic natural substrates or inhibitors of viral enzymes such as proteases and polymerases. By incorporating this scaffold into drug candidates, researchers have been able to develop molecules with improved efficacy against viral infections. For instance, derivatives of this compound have shown promising activity against HIV protease and hepatitis C virus NS3 protease.

The role of computational chemistry in optimizing derivatives of 1H-Indole, 3-bromo-4,5,6,7-tetrafluoro- (CAS No. 30683-42-2) cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities and metabolic stability with remarkable accuracy before conducting costly wet-lab experiments. This approach accelerates the drug discovery process significantly by enabling rapid screening and prioritization of lead compounds.

The future prospects for this compound are promising as new synthetic methodologies continue to emerge. Techniques such as flow chemistry and continuous manufacturing offer scalable solutions for producing complex fluorinated heterocycles like 1H-Indole, 3-bromo-4,5,6,7-tetrafluoro- (CAS No. 30683-42-2) with higher efficiency and reduced environmental impact. Additionally, advancements in biocatalysis may provide greener alternatives to traditional synthetic routes.

In conclusion,1H-Indole,3-bromo-4,5,6,7-tetrafluoro- (CAS No.30683-42-2) stands as a cornerstone in modern pharmaceutical research due to its unique structural features and broad applicability. Its role in developing next-generation therapeutics underscores its importance as a key intermediate in medicinal chemistry. As research progresses,this compound will undoubtedly continue to play a pivotal role.